4-((4-Chlorophenyl)sulfonyl)-5-(4-ethylpiperazin-1-yl)-2-(m-tolyl)oxazole

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-5-(4-ethylpiperazin-1-yl)-2-(3-methylphenyl)-1,3-oxazole
• InChI: InChI=1S/C22H24ClN3O3S/c1-3-25-11-13-26(14-12-25)22-21(30(27,28)19-9-7-18(23)8-10-19)24-20(29-22)17-6-4-5-16(2)15-17/h4-10,15H,3,11-14H2,1-2H3
• InChI Key: CFWJUWHODVDIDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(N=C(O2)C3=CC=CC(=C3)C)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H24ClN3O3S
• Molecular Weight: 446.0 g/mol

Description

4-((4-Chlorophenyl)sulfonyl)-5-(4-ethylpiperazin-1-yl)-2-(m-tolyl)oxazole is a compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research has been conducted on the synthesis and characterization of heterocyclic sulfonyl derivatives, including oxazoles, showcasing their potential in organic synthesis and chemical properties exploration. For example, studies on heterocyclic compounds like oxazoles have involved their reaction with chlorosulfonic acid to produce sulfonyl chlorides, further utilized in synthesizing a range of derivatives. These compounds have been analyzed for their spectral data, indicating their utility in understanding chemical behaviors and properties (Cremlyn, Swinbourne, & Shode, 1985).

Anticancer Activity

A novel series of 4-arylsulfonyl-1,3-oxazoles have been synthesized and evaluated for their in vitro anticancer activities against various cancer cell lines. These studies highlighted compounds exhibiting significant activity, suggesting their potential as lead compounds for further anticancer research. The anticancer activities demonstrated by these compounds underline the importance of structural modifications in enhancing therapeutic potential (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).

Corrosion Inhibition

Research on oxazole derivatives has also extended to their application as corrosion inhibitors, particularly for protecting metals in acidic environments. Studies utilizing electrochemical methods and weight loss measurements have shown that certain oxazole compounds exhibit excellent corrosion inhibition efficiency, highlighting their practical application in extending the lifespan of metals in corrosive conditions (Rahmani, El-hajjaji, Hallaoui, Taleb, Rais, Azzouzi, Labriti, Alaoui, & Hammouti, 2018).

Antimicrobial and Cytotoxic Activities

Sulfone-linked bis heterocycles containing oxazole structures have been synthesized and tested for their antimicrobial activity and cytotoxicity. These compounds have shown promising results against specific bacterial and fungal strains, as well as cytotoxic activities against certain cancer cell lines, further emphasizing the versatility of oxazole derivatives in developing new therapeutic agents (Muralikrishna, Venkatesh, Padmavathi, Padmaja, Kondaiah, & Krishna, 2012).